Cas no 2153000-56-5 (2-(2-hydroxypent-4-yn-1-yl)aminopyridine-3-carboxylic acid)

• Product Name: 2-(2-hydroxypent-4-yn-1-yl)aminopyridine-3-carboxylic acid
• CAS No: 2153000-56-5
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 6339534
• PubChem ID: 165525040
• Update Time: 2025-05-25

2-(2-hydroxypent-4-yn-1-yl)aminopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxypent-4-yn-1-yl)aminopyridine-3-carboxylic acid
• 2-[(2-hydroxypent-4-yn-1-yl)amino]pyridine-3-carboxylic acid
• 2153000-56-5
• EN300-1449183

• Inchi： 1S/C11H12N2O3/c1-2-4-8(14)7-13-10-9(11(15)16)5-3-6-12-10/h1,3,5-6,8,14H,4,7H2,(H,12,13)(H,15,16)
• InChI Key： AEOHPNZJHOIWRO-UHFFFAOYSA-N
• SMILES： OC(CC#C)CNC1C(C(=O)O)=CC=CN=1

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 82.4Ų

Additional information on 2-(2-hydroxypent-4-yn-1-yl)aminopyridine-3-carboxylic acid

2-(2-Hydroxypent-4-yn-1-yl)aminopyridine-3-carboxylic Acid: A Comprehensive Overview

The compound 2-(2-hydroxypent-4-yn-1-yl)aminopyridine-3-carboxylic acid, identified by the CAS number NO2153000-56-5, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of organic compounds known as pyridine derivatives, which are widely studied for their diverse chemical properties and biological activities. The presence of a hydroxypentynyl group attached to the pyridine ring introduces interesting functional groups that can be exploited for further chemical modifications and applications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and material science. The pyridine ring in this compound serves as a versatile platform for attaching various functional groups, enabling the creation of molecules with tailored properties. The carboxylic acid group present in this compound adds to its versatility, as it can participate in hydrogen bonding and other intermolecular interactions, making it suitable for applications in pharmaceuticals, agrochemicals, and advanced materials.

The hydroxypentynyl group in this compound is particularly intriguing due to its triple bond and hydroxyl functionality. This group can undergo various chemical transformations, such as oxidation, reduction, or cycloaddition reactions, opening up avenues for further structural diversification. Researchers have recently explored the use of such groups in click chemistry reactions, which are known for their efficiency and selectivity. These reactions have been instrumental in synthesizing complex molecules with high precision.

In terms of biological activity, this compound has shown promise in preliminary assays targeting specific enzymes and receptors. The combination of the pyridine ring and the hydroxypentynyl group creates a unique pharmacophore that can interact with biological targets in novel ways. For instance, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, making it a potential lead candidate for drug development.

The synthesis of 2-(2-hydroxypent-4-ylnil)aminopyridine 3-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have optimized reaction conditions to achieve high yields and purity levels. The use of transition metal catalysts has been particularly effective in facilitating key steps such as cross-coupling reactions, which are essential for constructing the hydroxypentynyl group.

From an environmental perspective, this compound has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is needed to fully understand its environmental impact and ensure sustainable practices during its production and application.

In conclusion, NO2153000 56 5, or 2-(2-hydroxypent 4 ylnil)aminopyridine 3 carboxylic acid, represents a valuable addition to the arsenal of pyridine derivatives available for research and development. Its unique structure, coupled with recent advances in synthetic methodologies and biological evaluations, positions it as a promising candidate for future innovations across multiple disciplines.